5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole

• Molecular Formula: C12H13N5O
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 5-amino-3-[(4-methoxyphenyl)methylamino]-1H-pyrazole-4-carbonitrile
• InChI: InChI=1S/C12H13N5O/c1-18-9-4-2-8(3-5-9)7-15-12-10(6-13)11(14)16-17-12/h2-5H,7H2,1H3,(H4,14,15,16,17)
• InChI Key: VEUNMTXXMVAWET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NNC(=C2C#N)N

Description

5-Amino-4-cyano-3-(4-methoxy-benzylamino)-pyrazole is a useful research compound. Its molecular formula is C12H13N5O and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15 g (57.8 mmol) of 2-cyano-3-(4-methoxy-benzylamino)-3-methylmercapto-acrylonitrile, 3.03 ml (61.1 mmol) of hydrazine hydrate and 40 ml of methanol is stirred for 1 hour at RT, heated under reflux for 2 hours and then concentrated by evaporation in vacuo. Recystallization of the residue from ethanol/hexane yields the title compound; m.p. 148-149° C.